Cas no 1537002-03-1 (5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene)
1537002-03-1 structure
Product Name:5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene
CAS No:1537002-03-1
MF:C8H4BrF2NO
MW:248.02426815033
CID:5764401
PubChem ID:83402388
Update Time:2023-12-26
5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- EN300-1923599
- 1537002-03-1
- 5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene
- 5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene
-
- Inchi： 1S/C8H4BrF2NO/c9-5-1-7(10)6(3-12-4-13)8(11)2-5/h1-2H,3H2
- InChI Key： YWRVNHJXVBBGLS-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)F)CN=C=O)F
Computed Properties
- Exact Mass: 246.94443g/mol
- Monoisotopic Mass: 246.94443g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29.4Ų
5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923599-0.05g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1923599-0.1g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1923599-0.25g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1923599-0.5g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1923599-1.0g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1923599-2.5g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1923599-5.0g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1923599-10.0g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1923599-1g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1923599-5g |
5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene |
1537002-03-1 | 5g |
$2650.0 | 2023-09-17 |
5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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